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Compound of Interest

Compound Name: 5-Methoxyindole

Cat. No.: B015748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of 5-Methoxyindole in a laboratory setting. The information compiled is intended to support

researchers, scientists, and professionals in the field of drug development by outlining essential

safety procedures, experimental guidelines, and emergency protocols.

Chemical and Physical Properties
5-Methoxyindole is a solid crystalline powder, appearing as a white to off-white or beige

substance.[1][2] It is characterized by a slight odor.[1] This compound is sparingly soluble in

water but soluble in chloroform and methanol.[2]

Table 1: Physicochemical Properties of 5-Methoxyindole
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Property Value Reference

Molecular Formula C₉H₉NO [2]

Molecular Weight 147.17 g/mol

Melting Point 52-55 °C (lit.)

Boiling Point 176-178 °C / 17 mmHg (lit.)

Appearance
White to off-white/beige

crystalline powder

Solubility

Sparingly soluble in water;

Soluble in chloroform,

methanol

RTECS Number NL9500000

Hazard Identification and Toxicity
5-Methoxyindole is classified as a hazardous substance. It is known to cause skin and eye

irritation and may lead to respiratory irritation.

Table 2: GHS Hazard Classifications for 5-Methoxyindole

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Table 3: Acute Toxicity Data for 5-Methoxyindole
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Test Type
Route of
Exposure

Species Dose Reference

LD50 Intraperitoneal Mouse 370 mg/kg

Currently, there are no established occupational exposure limits for 5-Methoxyindole by major

regulatory bodies.

Personal Protective Equipment (PPE) and
Engineering Controls
Due to the hazardous nature of 5-Methoxyindole, appropriate personal protective equipment

and engineering controls are mandatory to minimize exposure.

Engineering Controls:
Ventilation: Always handle 5-Methoxyindole in a well-ventilated area. For procedures that

may generate dust or aerosols, a fume hood is required.

Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.

Personal Protective Equipment:
Eye and Face Protection: Chemical safety goggles or a face shield are required to prevent

eye contact.

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber) at all times when handling the

compound.

Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.

Respiratory Protection: If working outside of a fume hood or if dust generation is likely, a

NIOSH-approved respirator with a particulate filter is required.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b015748?utm_src=pdf-body
https://www.benchchem.com/product/b015748?utm_src=pdf-body
https://www.benchchem.com/product/b015748?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Risk Assessment

Handling 5-Methoxyindole

Potential for Dust/Aerosol Generation?

Work in a Fume Hood

Yes

Work in a Well-Ventilated Area

No

Standard PPE:
- Chemical Safety Goggles

- Nitrile Gloves
- Lab Coat

Add Respiratory Protection:
- NIOSH-approved respirator

Click to download full resolution via product page

Diagram of the PPE selection workflow for handling 5-Methoxyindole.

Safe Handling and Storage Protocols
Handling:

Avoid contact with skin and eyes.

Do not breathe dust.

Avoid the formation of dust and aerosols.

Use non-sparking tools.

Wash hands thoroughly after handling.
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Storage:
Keep the container tightly closed in a dry, cool, and well-ventilated place.

Protect from light.

For long-term storage, refrigeration or storage at -20°C is recommended.

Incompatible Materials: Store away from strong oxidizing agents and strong acids.

Experimental Protocol: Synthesis of 5-
Methoxyindole from 5-Bromoindole
The following is a representative protocol for the synthesis of 5-Methoxyindole. This

procedure should only be performed by trained personnel in a properly equipped laboratory.

Materials:
5-Bromoindole

Sodium methoxide in methanol (30%)

Phenanthroline

Methylimidazole

Cuprous bromide

Reaction kettle with magnetic stirrer and heating capabilities

Standard laboratory glassware

Extraction and filtration equipment

Procedure:
In a 200 mL reaction kettle at room temperature, add 30 g of 30% sodium methoxide in

methanol, 19.6 g of 5-bromoindole, 1 g of phenanthroline, 0.2 g of methylimidazole, and 0.3

g of cuprous bromide.
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Begin magnetic stirring and raise the temperature to 110°C.

Maintain the reaction at 110°C for 10 hours.

After 10 hours, cool the reaction mixture to room temperature.

Filter the resulting product.

The filtrate is then subjected to reduced pressure distillation to recover methanol.

The remaining product is extracted, recrystallized, and dried to yield 5-methoxyindole.

Emergency Procedures
First-Aid Measures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids. Seek medical attention.

In case of skin contact: Wash off immediately with soap and plenty of water while removing

all contaminated clothing and shoes. Get medical attention.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.

If swallowed: Clean mouth with water and seek medical attention.

Accidental Release Measures:
Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.

Containment and Cleanup: Avoid dust formation. Sweep up the spilled material and shovel it

into a suitable, closed container for disposal. Do not let the chemical enter the environment.

Fire-Fighting Measures:
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b015748?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous Combustion Products: In case of fire, nitrogen oxides (NOx), carbon monoxide

(CO), and carbon dioxide (CO2) may be liberated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.

Incident Occurs

Immediate Response Actions

Specific Protocols

Post-Incident Follow-up

5-Methoxyindole
Emergency

Spill or Release Personal Exposure Fire

1. Evacuate immediate area.
2. Wear full PPE.

3. Avoid dust formation.
4. Sweep into a sealed container.

Follow First-Aid Measures:
- Eye: Rinse with water for 15 min.
- Skin: Wash with soap and water.

- Inhalation: Move to fresh air.
- Ingestion: Rinse mouth.

1. Evacuate the area.
2. Use appropriate extinguisher.

3. Cool nearby containers.
4. Firefighters to use SCBA.

Dispose of waste properly Seek Medical Attention

Report the incident

Click to download full resolution via product page
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Diagram of the emergency response workflow for incidents involving 5-Methoxyindole.

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification and disposal. Do not empty into drains.

Stability and Reactivity
Reactivity: No specific reactivity hazards are known under normal conditions.

Chemical Stability: 5-Methoxyindole is stable under normal conditions.

Conditions to Avoid: Exposure to light.

Incompatible Materials: Strong oxidizing agents and strong acids.

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products include nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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